Cas no 153355-48-7 (2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate)

2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate structure
153355-48-7 structure
Product Name:2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate
CAS No:153355-48-7
MF:C4H9Cl3O2
MW:195.472059011459
CID:2779117
Update Time:2023-08-07

2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate
    • 1,1,1-Trichloro-2-methyl-2-propanol hydrate
    • 1,1,1-Trichloro-2-methyl-propanol hydrat
    • chlorobutanol hydrate
    • Chlorobutanol, hydrous
    • 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate
    • 1, 1, 1-trichloro-2-methyl-2-propanol hydrate
    • Chlorobutanol,(S)
    • C4H7Cl3O.H2O
    • 7234AF
    • 1,1,1-trichloro-2-methyl-propanol hydrate
    • 1,1,1-trichloro-2-methyl-2propanol hemihydrate
    • 001T645
    • 10716
    • Inchi: 1S/C4H7Cl3O.H2O/c1-3(2,8)4(5,6)7;/h8H,1-2H3;1H2
    • InChI Key: OTDYCLGDCIBOKV-UHFFFAOYSA-N
    • SMILES: ClC(C(C)(C)O)(Cl)Cl.O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 83.8
  • Topological Polar Surface Area: 21.2
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